Methyl (2S,6S)-6-methylpiperidine-2-carboxylate;hydrochloride
Description
Methyl (2S,6S)-6-methylpiperidine-2-carboxylate;hydrochloride, also known as S-Methyl-PMX205 or S-Methyl-PMX205 HCl, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.
Scientific Research Applications
Analgesia and Pain Management
Methyl (2S,6S)-6-methylpiperidine-2-carboxylate hydrochloride, also known as (R,S)-ketamine , has been extensively studied for its analgesic properties. While its primary mechanism of action involves antagonism of N-methyl-d-aspartate (NMDA) receptors, recent evidence suggests additional pathways contribute to its antidepressant and analgesic effects . Ketamine’s metabolites, particularly (2R,6R)-hydroxynorketamine, may play a significant role in its clinical activity . Researchers continue to explore ketamine’s role in nociplastic pain, which involves altered pain processing.
Depression Treatment
Beyond its analgesic effects, ketamine has gained attention as a rapid-acting antidepressant. It modulates glutamatergic neurotransmission, leading to increased synaptic plasticity and potential mood improvement. Clinical trials have shown promising results, especially in treatment-resistant depression .
Neuroprotection and Neurotoxicity
Studies have investigated ketamine’s neurotoxicity, particularly in animal models. However, the translatability of these findings to humans remains unclear. Researchers are actively exploring the balance between ketamine’s potential neurotoxic effects and its clinical benefits .
Neuropathic Pain
Ketamine has been explored for neuropathic pain management. Its multimodal effects on various receptors, including opioid receptors, contribute to its efficacy. Subanesthetic doses have been recommended for specific chronic pain conditions .
Anesthetic Applications
Historically, ketamine was developed as an anesthetic agent. Its noncompetitive inhibition of NMDA receptors produces anesthesia. While ketamine’s use as a sole anesthetic has diminished, it still plays a role in certain surgical contexts .
Nicotinic Acetylcholine Receptors (nAChRs) Modulation
Recent research has investigated the impact of ketamine metabolites on α7 and α3β4 nAChRs. These receptors play essential roles in neuronal function, and understanding their modulation by ketamine compounds could have implications for pain and cognition .
properties
IUPAC Name |
methyl (2S,6S)-6-methylpiperidine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-6-4-3-5-7(9-6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJAYUVDCMWUIAD-LEUCUCNGSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@H](N1)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2S,6S)-6-methylpiperidine-2-carboxylate;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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